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The benzenesulfonamide scaffold is a cornerstone of medicinal chemistry, a privileged

structure whose derivatives have yielded a remarkable array of therapeutic agents, from

pioneering antimicrobial drugs to modern targeted cancer therapies. The enduring challenge

and opportunity lie in rationally modifying this core to enhance potency, selectivity, and

pharmacokinetic properties. Quantitative Structure-Activity Relationship (QSAR) modeling

serves as a powerful computational lens to achieve this, transforming raw biological data into

predictive, statistically validated models that guide the design of superior molecules.[1][2][3]

This guide provides a comparative analysis of QSAR studies on benzenesulfonamide

derivatives across several major therapeutic areas. Moving beyond a simple recitation of

statistical parameters, we will dissect the causality behind these models, offering field-proven

insights into why certain molecular features drive biological activity.
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The QSAR Workflow: A Conceptual Framework
At its core, QSAR is a systematic process that links the chemical structure of a compound to its

biological activity.[1] The fundamental principle is that the variations in the biological response

of a series of congeneric compounds are dependent on the changes in their molecular

properties. The entire workflow is a self-validating system, where the quality of the input data

and the statistical rigor of the model determine the reliability of its predictions.
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Caption: A generalized workflow for a QSAR study.

Part 1: QSAR of Benzenesulfonamides as Carbonic
Anhydrase Inhibitors
Context: Benzenesulfonamides are the archetypal inhibitors of carbonic anhydrases (CAs), a

family of zinc-containing metalloenzymes.[4] Their inhibition is a validated therapeutic strategy

for conditions like glaucoma, and more recently, for cancer, by targeting tumor-associated

isoforms such as CA IX and XII.[5] QSAR studies have been instrumental in designing isoform-

selective inhibitors.

Model Comparison:

2D-QSAR (Multiple Linear Regression - MLR): This approach establishes a linear equation

correlating biological activity (like the inhibition constant, Kᵢ) with calculated molecular

descriptors. In a study on benzenesulfonamides incorporating cyanoacrylamide moieties,

MLR was used to model activity against hCA IX and XII.[5] The models identified descriptors

such as WHIM (Weighted Holistic Invariant Molecular), GETAWAY (GEometry, Topology, and
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Atom-Weights AssemblY), and 3D-MoRSE (3D-Molecule Representation of Structures based

on Electron diffraction) as being statistically significant.[5]

Expertise & Causality: The significance of these descriptors points towards the importance

of the overall 3D shape, molecular size, and atomic distribution for effective binding. For

instance, GETAWAY descriptors encode information about molecular leverage, which can

be interpreted as how effectively different parts of the molecule can position themselves

within the funnel-shaped active site of the CA enzyme.

3D-QSAR (CoMFA & CoMSIA): These methods provide a more intuitive understanding by

generating 3D contour maps around an aligned set of molecules.[6][7]

Comparative Molecular Field Analysis (CoMFA) calculates steric and electrostatic fields.

For CA inhibitors, CoMFA maps often highlight the critical requirement for a sterically

compact, electronegative group (the sulfonamide) to coordinate with the Zn²⁺ ion in the

active site.

Comparative Molecular Similarity Indices Analysis (CoMSIA) extends this by adding

hydrophobic, hydrogen bond donor, and hydrogen bond acceptor fields.[8][9] CoMSIA

studies on heterocyclic sulfonamides have revealed that favorable hydrophobic regions

often correspond to a "hydrophobic pocket" within the CA active site, while H-bond

donor/acceptor fields pinpoint key interactions with amino acid residues like Thr199.[6]

Data Summary: Comparison of QSAR Models for CA Inhibitors
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QSAR Model
Target
Isoform(s)

Key Statistical
Parameters

Important
Descriptor
Types

Reference

MLR hCA IX, hCA XII r = 0.980 - 0.992

WHIM,

GETAWAY, 3D-

MoRSE, RDF

[5]

3D-QSAR hCA II Not specified

Steric,

Electrostatic,

Hydrophobic, H-

bond

[6]

Regression hCA I, II, IX, XII Not specified
Physicochemical

parameters
[4]

Part 2: QSAR of Benzenesulfonamides as
Anticancer Agents
Context: The anticancer activity of benzenesulfonamides is multifaceted, stemming from

mechanisms including the inhibition of tumor-associated CA IX, receptor tyrosine kinases,

cyclin-dependent kinases (CDKs), and matrix metalloproteinases (MMPs).[10][11][12][13]

QSAR helps to deconvolute these complex activities and optimize for potency against specific

cancer cell lines.

Model Comparison:

Chromatographic QSAR (QSRR): In an innovative approach, the lipophilicity of anticancer

sulfonamides was assessed using reversed-phase HPLC.[10] This data was then used to

build Quantitative Structure-Retention Relationship (QSRR) and QSAR models. The study

demonstrated a strong correlation between chromatographically determined lipophilicity and

the anticancer activity (pIC₅₀) against the HCT-116 human colon cancer cell line.[10]

Expertise & Causality: This highlights the critical role of lipophilicity in determining the

bioavailability and ability of a drug to cross cell membranes to reach its intracellular target.

The model suggests an optimal lipophilicity range is necessary; too low, and the
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compound won't enter the cell, too high, and it may be sequestered in lipid bilayers or

suffer from poor solubility.

MLR for Cytotoxicity: QSAR studies on 1,3,5-triazine-bearing benzenesulfonamides against

HCT-116, MCF-7, and HeLa cell lines used MLR with 2D and 3D descriptors.[14] The

resulting models provided statistically significant predictions for cytotoxic activity, allowing

researchers to identify which structural modifications would likely enhance potency.[14]

3D-QSAR for Enzyme Targets: A 3D-QSAR study on benzenesulfonate derivatives as

inhibitors of MMP-2, an enzyme implicated in tumor invasion, successfully generated CoMFA

and CoMSIA models.[12] The contour maps from this study provided a clear roadmap for

design, indicating where bulky groups would be favorable (sterically favored regions) and

where electron-withdrawing groups would enhance activity (electropositive potential regions).

[12]

Data Summary: Comparison of QSAR Models for Anticancer Benzenesulfonamides

QSAR Model
Target / Cell
Line

Key Statistical
Parameters

Important
Descriptor
Types

Reference

GA-PLS HCT-116 Not specified

Chromatographic

indices (logkₙ),

logP

[10]

MLR
HCT-116, MCF-

7, HeLa

Statistically

significant

models

Topological (2D),

Conformational

(3D)

[14]

CoMFA/CoMSIA MMP-2 Not specified
Steric,

Electrostatic
[12]

Part 3: QSAR of Benzenesulfonamides as
Antimicrobial Agents
Context: The legacy of sulfonamides began with their antibacterial effects. Modern research

focuses on creating novel derivatives to overcome resistance and broaden the spectrum of
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activity.[15][16][17] QSAR is a key tool in this endeavor, helping to refine structures for

enhanced potency against both bacterial and fungal pathogens.

Model Comparison:

Hansch Analysis: A classic 2D-QSAR method, Hansch analysis, was effectively used to

study benzenesulfonamide-fluoroquinolone hybrids.[15] The study found a linear correlation

between the minimum inhibitory concentration (MIC) and a combination of electronic (e.g.,

Hammett constants) and steric (e.g., Taft parameters) descriptors. A key finding was that

small, electron-donating groups increased activity against Gram-positive bacteria.[15]

Expertise & Causality: This suggests that the electronic nature of the substituents directly

influences the interaction with the bacterial topoisomerase target. Electron-donating

groups may enhance the binding affinity within the active site, while the steric parameters

define the size and shape constraints for optimal fit. The minor role of hydrophobicity

indicated that transport to the target was not the primary differentiating factor for activity in

this series.[15]

Multi-target QSAR (mt-QSAR): For compounds with broad-spectrum antimicrobial activity,

mt-QSAR models can be highly effective. A study on benzimidazole-benzenesulfonic acid

derivatives developed an mt-QSAR model that outperformed individual one-target models.

[18] The model identified the topological Balaban index (J) and the electronic parameter

LUMO (Lowest Unoccupied Molecular Orbital energy) as crucial for describing activity

against a panel of bacteria and fungi.[18]

Expertise & Causality: The importance of a topological index like 'J' points to the

significance of the molecule's branching and connectivity for its overall interaction profile.

The LUMO energy relates to a molecule's ability to accept electrons, suggesting that

charge-transfer interactions could be a key part of the mechanism of action.

Data Summary: Comparison of QSAR Models for Antimicrobial Benzenesulfonamides
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QSAR Model
Target
Organisms

Key Statistical
Parameters

Important
Descriptor
Types

Reference

Hansch Analysis
Gram-positive

bacteria
Linear correlation Electronic, Steric [15]

mt-QSAR
Bacteria and

Fungi

Effective in

describing

activity

Topological

(Balaban index

J), Electronic

(LUMO)

[18]

In-silico
Pseudomonas

aeruginosa

Good binding

properties

predicted

AlogP, Eccentric

connectivity

index

[19][20]

Part 4: Experimental Protocols for QSAR Model
Development & Validation
Trustworthiness: A QSAR model is only as reliable as the experimental data it is built upon. The

following protocols describe self-validating systems for generating the high-quality, consistent

data required for robust modeling.

Protocol 1: General Synthesis of N-Substituted
Benzenesulfonamides
This protocol describes a common and reliable method for synthesizing benzenesulfonamide

derivatives via the reaction of a primary or secondary amine with a benzenesulfonyl chloride.

Rationale: This two-step process is widely applicable and allows for significant diversity in the

final product by varying both the amine and the sulfonyl chloride starting materials.[21][22]

Pyridine is used as a base to neutralize the HCl byproduct, driving the reaction to completion.

Step-by-Step Methodology:

Dissolution: In a dry round-bottom flask under a nitrogen atmosphere, dissolve the desired

amine (1.0 eq) in anhydrous pyridine or dichloromethane (DCM).
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Cooling: Cool the reaction mixture to 0 °C in an ice bath. This is critical to control the

exothermicity of the reaction.

Addition of Sulfonyl Chloride: Add the appropriate benzenesulfonyl chloride (1.0-1.2 eq)

dropwise to the stirred solution. The slight excess of sulfonyl chloride ensures complete

consumption of the amine.

Reaction: Allow the reaction to warm to room temperature and stir for 4-24 hours. Reaction

progress should be monitored by Thin Layer Chromatography (TLC).

Work-up: Once the reaction is complete, dilute the mixture with ethyl acetate and wash

sequentially with 1N HCl (to remove excess pyridine), saturated sodium bicarbonate solution

(to remove unreacted sulfonyl chloride), and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The crude product is then purified by recrystallization from a

suitable solvent (e.g., ethanol) or by column chromatography on silica gel.[21]

Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C

NMR, IR spectroscopy, and mass spectrometry.[21]

Protocol 2: In Vitro Carbonic Anhydrase (hCA II)
Inhibition Assay
This protocol describes the stopped-flow CO₂ hydration assay, a gold-standard method for

measuring the inhibition of CA enzymes.

Rationale: This assay directly measures the fundamental catalytic activity of CA—the hydration

of CO₂. The change in pH during the reaction is monitored using a colorimetric indicator. The

assay's precision and reproducibility are essential for generating reliable Kᵢ values for QSAR

analysis.

Step-by-Step Methodology:

Reagent Preparation:

Buffer: Prepare a 20 mM HEPES buffer, pH 7.5.
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Enzyme Stock: Prepare a stock solution of purified human CA II (hCA II) in the buffer.

Inhibitor Stocks: Prepare serial dilutions of the synthesized benzenesulfonamide

compounds in DMSO.

Indicator Solution: Prepare a solution of a suitable pH indicator (e.g., p-nitrophenol) in the

buffer.

Substrate: Prepare a saturated CO₂ solution by bubbling CO₂ gas through chilled,

deionized water.

Assay Procedure:

The assay is performed using a stopped-flow spectrophotometer.

Syringe 1: Contains the hCA II enzyme, buffer, pH indicator, and the inhibitor at a specific

concentration.

Syringe 2: Contains the saturated CO₂ solution.

Initiation: The instrument rapidly mixes equal volumes from both syringes, initiating the

CO₂ hydration reaction.

Data Acquisition: The absorbance change of the pH indicator is monitored over time

(milliseconds). The initial linear slope of this curve is proportional to the initial velocity of

the enzyme-catalyzed reaction.

Data Analysis:

Measure the initial reaction rates at various inhibitor concentrations.

Calculate the percent inhibition relative to a control reaction with no inhibitor (only DMSO).

Determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition) by

fitting the data to a dose-response curve.

Convert the IC₅₀ value to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation,

which requires knowledge of the substrate (CO₂) concentration and the enzyme's
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Michaelis constant (Kₘ).
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Caption: Experimental workflow for generating QSAR-ready data.
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Conclusion & Future Perspectives
This guide demonstrates that QSAR is not a monolithic entity but a versatile toolkit adaptable to

the specific challenges posed by different biological targets. For well-defined active sites like

that of carbonic anhydrase, 3D-QSAR methods like CoMFA and CoMSIA provide invaluable

spatial insights. For complex multifactorial activities like whole-cell cytotoxicity or broad-

spectrum antimicrobial effects, 2D-QSAR and mt-QSAR models excel at identifying the key

physicochemical and topological properties that govern efficacy.

The predictive power of any QSAR model is fundamentally limited by its training set and the

accuracy of its underlying experimental data.[2] The future of rational drug design with

benzenesulfonamides lies in the integration of these validated QSAR models with other

computational techniques. Combining QSAR with molecular docking can provide a more

complete picture of ligand-receptor interactions. Furthermore, the application of artificial

intelligence and machine learning algorithms to larger datasets promises to uncover more

complex, non-linear structure-activity relationships, paving the way for the next generation of

highly optimized benzenesulfonamide-based therapeutics.

References
Lopez, A. G., et al. (2001). Benzenesulfonamide analogs of fluoroquinolones. Antibacterial

activity and QSAR studies. Journal of Medicinal Chemistry, 44(22), 3571-3581. [Link]

Ali, A., et al. (2018). Exploring QSARs of some benzenesulfonamides incorporating

cyanoacrylamide moieties as a carbonic anhydrase inhibitors (specifically against tumor-

associated isoforms IX and XII). Journal of Enzyme Inhibition and Medicinal Chemistry,

33(1), 1147-1154. [Link]

Hassan, A. S. (2023). Quantitative Structure-Activity Relationship for Novel

Benzenesulfonamides Derivatives as Prominent Inhibitors of Carbonic Anhydrase Isoforms.

Molecules, 28(9), 3698. [Link]

Szymczak, W., et al. (2021). Modeling of Anticancer Sulfonamide Derivatives Lipophilicity by

Chemometric and Quantitative Structure-Retention Relationships Approaches. Molecules,

26(11), 3393. [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 17 Tech Support

https://pubmed.ncbi.nlm.nih.gov/12924569/
https://pubs.acs.org/doi/abs/10.1021/jm010899q
https://www.tandfonline.com/doi/full/10.1080/14756366.2018.1488421
https://www.mdpi.com/1420-3049/28/9/3698
https://www.mdpi.com/1420-3049/26/11/3393
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277738?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Kumar, R., et al. (2014). Synthesis, Spectral Characterization, Docking Studies and QSAR

Screening of 4-amino-benzenesulfonamides/N-acetyl 4-amino-benzenesulfonamide

Derivatives as Antimicrobial Agents. Journal of Pharmacy and Nutrition Sciences, 4(2), 135-

153. [Link]

Wang, Y., et al. (2023). Design, Synthesis, and Biological Evaluation of Sulfonamide

Methoxypyridine Derivatives as Novel PI3K/mTOR Dual Inhibitors. Pharmaceuticals, 16(3),

461. [Link]

Saeed, A., et al. (2011). Synthesis and Antidiabetic Evaluation of Benzenesulfonamide

Derivatives. Iranian Journal of Pharmaceutical Research, 10(4), 771-778. [Link]

Nocentini, A., et al. (2019). Benzylaminoethyureido-Tailed Benzenesulfonamides: Design,

Synthesis, Kinetic and X-ray Investigations on Human Carbonic Anhydrases. Molecules,

24(21), 3911. [Link]

Shay, J., et al. (2007). 3D-QSAR Study of Some Heterocyclic Sulfonamide Analogs as hCAII

Inhibitors. Letters in Drug Design & Discovery, 4(1), 1-10. [Link]

Kumar, A., et al. (2015). 3D-QSAR CoMFA Studies on Benzenesulfonamides with

Benzimidazole Moieties as Inhibitors of Carbonic Anhydrases XII as Antitumor Agents.

Letters in Drug Design & Discovery, 12(1), 60-66. [Link]

Li, L., et al. (2023). Design, Synthesis, and Biological Evaluation of Sulfonamide Derivatives

as Potent CDK9 Inhibitors. ACS Medicinal Chemistry Letters, 14(9), 1279-1286. [Link]

Wang, D., et al. (2022). Design, synthesis and biological evaluation of novel

biphenylsulfonamide derivatives as selective AT2 receptor antagonists. Frontiers in

Chemistry, 10, 969317. [Link]

Abbas, H. S., et al. (2018). SYNTHESIS AND BIOLOGICAL EVALUATION OF

SULFONAMIDE DERIVATIVES AS ANTIMICROBIAL AGENTS. Acta Poloniae

Pharmaceutica, 75(4), 849-861. [Link]

Liu, Y., et al. (2014). Design, synthesis, evaluation and 3D-QSAR analysis of

benzosulfonamide benzenesulfonates as potent and selective inhibitors of MMP-2. RSC

Advances, 4(74), 39214-39225. [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 17 Tech Support

https://lifescienceglobal.com/pms/index.php/jpans/article/view/1785
https://www.mdpi.com/1424-8247/16/3/461
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3813101/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6862143/
https://www.ingentaconnect.com/content/ben/lddd/2007/00000004/00000001/art00001
https://www.eurekaselect.com/article/62264
https://pubs.acs.org/doi/10.1021/acsmedchemlett.3c00271
https://www.frontiersin.org/articles/10.3389/fchem.2022.969317/full
https://www.ptfarm.pl/pub/File/Acta_Poloniae/2018/4/849.pdf
https://www.researchgate.net/publication/264448557_Design_synthesis_evaluation_and_3D-QSAR_analysis_of_benzosulfonamide_benzenesulfonates_as_potent_and_selective_inhibitors_of_MMP-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277738?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Abbas, H. S., et al. (2018). SYNTHESIS AND BIOLOGICAL EVALUATION OF

SULFONAMIDE DERIVATIVES AS ANTIMICROBIAL AGENTS. Acta Poloniae

Pharmaceutica, 75(4), 849-861. [Link]

Han, X., et al. (2011). Design and Synthesis of Benzenesulfonamide Derivatives as Potent

Anti-Influenza Hemagglutinin Inhibitors. ACS Medicinal Chemistry Letters, 2(6), 487-491.

[Link]

Sriram, D., et al. (2011). 4-[1-(Substituted aryl/alkyl carbonyl)-benzoimidazol-2-yl]-

benzenesulfonic acids: synthesis, antimicrobial activity, QSAR studies, and antiviral

evaluation. European Journal of Medicinal Chemistry, 46(1), 389-396. [Link]

Kumar, R., et al. (2014). Synthesis, Spectral Characterization, Docking Studies and QSAR

Screening of 4-amino-benzenesulfonamides/N-acetyl 4-amino-benzenesulfonamide

Derivatives as Antimicrobial Agents. Journal of Pharmacy and Nutrition Sciences, 4(2), 135-

153. [Link]

Sławiński, J., et al. (2018). Synthesis, Antitumor Evaluation, Molecular Modeling and

Quantitative Structure–Activity Relationship (QSAR) of Novel 2-[(4-Amino-6-N-substituted-

1,3,5-triazin-2-yl)methylthio]-4-chloro-5-methyl-N-(1H-benzo[d]imidazol-2-

yl)benzenesulfonamides. Molecules, 23(6), 1464. [Link]

Said, M. F., et al. (2022). Synthesis, molecular modelling and QSAR study of new N-

phenylacetamide-2-oxoindole benzensulfonamide conjugates as carbonic anhydrase

inhibitors with antiproliferative activity. Journal of Enzyme Inhibition and Medicinal Chemistry,

37(1), 1161-1178. [Link]

Wang, M., et al. (2018). Quantitative structure-activity relationship (QSAR) directed the

discovery of 3-(pyridin-2-yl)benzenesulfonamide derivatives as novel herbicidal agents. Pest

Management Science, 74(1), 189-199. [Link]

General procedure for the synthesis of the benzenesulfonamides. (n.d.). ResearchGate.

Retrieved from [Link]

Kumar, V., et al. (2019). Synthesis and biological evaluation of benzenesulphonamide-

bearing 1,4,5-trisubstituted-1,2,3-triazoles possessing human carbonic anhydrase I, II, IV,

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 17 Tech Support

https://pubmed.ncbi.nlm.nih.gov/30550098/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4018118/
https://pubmed.ncbi.nlm.nih.gov/21074852/
https://www.researchgate.net/publication/271201569_Synthesis_Spectral_Characterization_Docking_Studies_and_QSAR_Screening_of_4-amino-benzenesulfonamidesN-acetyl_4-amino-benzenesulfonamide_Derivatives_as_Antimicrobial_Agents
https://www.mdpi.com/1420-3049/23/6/1464
https://www.tandfonline.com/doi/full/10.1080/14756366.2022.2062591
https://pubmed.ncbi.nlm.nih.gov/28771900/
https://www.researchgate.net/figure/General-procedure-for-the-synthesis-of-the-benzenesulfonamides_fig2_338908354
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277738?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


and IX inhibitory activity. Journal of Enzyme Inhibition and Medicinal Chemistry, 34(1), 1051-

1061. [Link]

Mokhtar, H. I., et al. (2022). Design, synthesis and mechanistic study of new

benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic

anhydrase IX inhibition. RSC Medicinal Chemistry, 13(10), 1251-1268. [Link]

Jadhav, A. L., et al. (2022). Quantitative Structure-Activity Relationship (QSAR): A Review.

International Journal of Novel Research and Development, 7(6). [Link]

Tong, W., et al. (2003). Quantitative structure-activity relationship methods: perspectives on

drug discovery and toxicology. Environmental Health Perspectives, 111(13), 1625-1635.

[Link]

3d qsar. (2015, May 11). SlideShare. [Link]

Bhatshankar, S. B., & Tapkir, A. S. (2023). QUANTITATIVE STRUCTURE-ACTIVITY

RELATIONSHIP AND GROUP-BASED QUANTITATIVE STRUCTURE-ACTIVITY

RELATIONSHIP: A REVIEW. International Journal of Pharmaceutical Sciences and

Research, 14(3), 1131-1148. [Link]

Neamati, N., et al. (2003). Application of CoMFA and CoMSIA 3D-QSAR and docking studies

in optimization of mercaptobenzenesulfonamides as HIV-1 integrase inhibitors. Journal of

Medicinal Chemistry, 46(6), 942-956. [Link]

Khalifa, A. A., et al. (2013). CoMFA and CoMSIA 3D-QSAR analysis of DMDP derivatives as

anti-cancer agents. Journal of the Taiwan Institute of Chemical Engineers, 44(6), 926-934.

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 17 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6522818/
https://pubs.rsc.org/en/content/articlelanding/2022/md/d2md00166c
https://www.ijnrd.org/papers/IJNRD2206037.pdf
https://pubmed.ncbi.nlm.nih.gov/14527842/
https://www.slideshare.net/mobile/saurabhsun/3d-qsar-48011210
https://ijpsr.com/bft-article/quantitative-structure-activity-relationship-and-group-based-quantitative-structure-activity-relationship-a-review/
https://pubmed.ncbi.nlm.nih.gov/12620074/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7125867/
https://www.benchchem.com/product/b1277738?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277738?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. ijnrd.org [ijnrd.org]

2. Quantitative structure-activity relationship methods: perspectives on drug discovery and
toxicology - PubMed [pubmed.ncbi.nlm.nih.gov]

3. ijpsr.com [ijpsr.com]

4. nanobioletters.com [nanobioletters.com]

5. tandfonline.com [tandfonline.com]

6. eurekaselect.com [eurekaselect.com]

7. 3d qsar | PPTX [slideshare.net]

8. Application of CoMFA and CoMSIA 3D-QSAR and docking studies in optimization of
mercaptobenzenesulfonamides as HIV-1 integrase inhibitors - PubMed
[pubmed.ncbi.nlm.nih.gov]

9. CoMFA and CoMSIA 3D-QSAR analysis of DMDP derivatives as anti-cancer agents -
PMC [pmc.ncbi.nlm.nih.gov]

10. mdpi.com [mdpi.com]

11. pubs.acs.org [pubs.acs.org]

12. researchgate.net [researchgate.net]

13. Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as
anticancer and antimicrobial agents via carbonic anhydrase IX inhibition - RSC Advances
(RSC Publishing) [pubs.rsc.org]

14. Synthesis, Antitumor Evaluation, Molecular Modeling and Quantitative Structure–Activity
Relationship (QSAR) of Novel 2-[(4-Amino-6-N-substituted-1,3,5-triazin-2-yl)methylthio]-4-
chloro-5-methyl-N-(1H-benzo[d]imidazol-2(3H)-ylidene)Benzenesulfonamides - PMC
[pmc.ncbi.nlm.nih.gov]

15. Benzenesulfonamide analogs of fluoroquinolones. Antibacterial activity and QSAR
studies - PubMed [pubmed.ncbi.nlm.nih.gov]

16. ptfarm.pl [ptfarm.pl]

17. SYNTHESIS AND BIOLOGICAL EVALUATION OF SULFONAMIDE DERIVATIVES AS
ANTIMICROBIAL AGENTS - PubMed [pubmed.ncbi.nlm.nih.gov]

18. 4-[1-(Substituted aryl/alkyl carbonyl)-benzoimidazol-2-yl]-benzenesulfonic acids:
synthesis, antimicrobial activity, QSAR studies, and antiviral evaluation - PubMed
[pubmed.ncbi.nlm.nih.gov]

19. Abstract :Synthesis, Spectral Characterization, Docking Studies and QSAR Screening of
4-amino-benzenesulfonamides/N-acetyl 4-amino-benzenesulfonamide Derivatives as

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 17 Tech Support

https://www.ijnrd.org/papers/IJNRD2411303.pdf
https://pubmed.ncbi.nlm.nih.gov/12924569/
https://pubmed.ncbi.nlm.nih.gov/12924569/
https://ijpsr.com/bft-article/quantitative-structure-activity-relationship-and-group-based-quantitative-structure-activity-relationship-a-review/
http://nanobioletters.com/wp-content/uploads/2023/08/LIANBS131.009.pdf
https://www.tandfonline.com/doi/full/10.3109/14756366.2014.948435
https://www.eurekaselect.com/node/98562/4
https://www.slideshare.net/slideshow/3d-qsar/96597282
https://pubmed.ncbi.nlm.nih.gov/14711310/
https://pubmed.ncbi.nlm.nih.gov/14711310/
https://pubmed.ncbi.nlm.nih.gov/14711310/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2533057/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2533057/
https://www.mdpi.com/1420-3049/27/13/3965
https://pubs.acs.org/doi/10.1021/acsmedchemlett.5c00430
https://www.researchgate.net/publication/265178008_Design_synthesis_evaluation_and_3D-QSAR_analysis_of_benzosulfonamide_benzenesulfonates_as_potent_and_selective_inhibitors_of_MMP-2
https://pubs.rsc.org/en/content/articlelanding/2021/ra/d1ra05277b
https://pubs.rsc.org/en/content/articlelanding/2021/ra/d1ra05277b
https://pubs.rsc.org/en/content/articlelanding/2021/ra/d1ra05277b
https://pmc.ncbi.nlm.nih.gov/articles/PMC7215599/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7215599/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7215599/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7215599/
https://pubmed.ncbi.nlm.nih.gov/15804535/
https://pubmed.ncbi.nlm.nih.gov/15804535/
https://ptfarm.pl/pub/File/Acta_Poloniae/2017/3/849.pdf
https://pubmed.ncbi.nlm.nih.gov/29513954/
https://pubmed.ncbi.nlm.nih.gov/29513954/
https://pubmed.ncbi.nlm.nih.gov/20971531/
https://pubmed.ncbi.nlm.nih.gov/20971531/
https://pubmed.ncbi.nlm.nih.gov/20971531/
https://www.lifescienceglobal.com/useful-links/latest-news/90-abstract/jpans/846-abstract-synthesis-spectral-characterization-docking-studies-and-qsar-screening-of-4-amino-benzenesulfonamides-n-acetyl-4-amino-benzenesulfonamide-derivatives-as-antimicrobial-agents
https://www.lifescienceglobal.com/useful-links/latest-news/90-abstract/jpans/846-abstract-synthesis-spectral-characterization-docking-studies-and-qsar-screening-of-4-amino-benzenesulfonamides-n-acetyl-4-amino-benzenesulfonamide-derivatives-as-antimicrobial-agents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277738?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Antimicrobial Agents - Lifescience Global [lifescienceglobal.com]

20. researchgate.net [researchgate.net]

21. Synthesis and Antidiabetic Evaluation of Benzenesulfonamide Derivatives - PMC
[pmc.ncbi.nlm.nih.gov]

22. Benzylaminoethyureido-Tailed Benzenesulfonamides: Design, Synthesis, Kinetic and X-
ray Investigations on Human Carbonic Anhydrases - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [quantitative structure-activity relationship (QSAR) of
benzenesulfonamides.]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1277738/docs#quantitative-structure-activity-
relationship-qsar-of-benzenesulfonamides]
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